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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-3-furaldehyde
CAS No.: 157836-53-8
Cat. No.: B127616

Get Quote

Compound Profile & Hazard Identification

Before initiating any disposal procedure, positive identification and hazard assessment are
critical to selecting the correct waste stream.

Parameter Specification
Chemical Name 5-Methyl-2-phenyl-3-furaldehyde
5-Methyl-2-phenylfuran-3-carbaldehyde; 2-
Synonyms
Phenyl-5-methyl-3-furaldehyde
CAS Number 157836-53-8

) Solid (often yellow to amber crystalline powder
Physical State . _
or low-melting solid)

Molecular Formula C12H1002

Low water solubility; soluble in organic solvents

Solubilit
y (Ethanol, DMSO, DCM)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b127616#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

GHS Hazard Classification

Based on Safety Data Sheet (SDS) specifications, this compound is classified as a Warning
level hazard.[1]

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation (STOT SE 3).[1]

Critical Safety Note: Furan derivatives can form peroxides upon prolonged exposure to air and
light, although less aggressively than ethers. Ensure the container is free of crystal formation

around the cap before opening.

Disposal Decision Matrix

The following logic flow dictates the appropriate waste stream based on the physical state and
concentration of the material.
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Figure 1: Decision matrix for categorizing 5-Methyl-2-phenyl-3-furaldehyde waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Surplus Stock)

Applicability: Expired chemicals, degraded samples, or excess dry powder.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container if the cap is intact.[1]

o Transfer: Transfer the solid material into the waste container. Do not dissolve it in solvent
solely for the purpose of disposal; this increases waste volume and cost unnecessarily.[1]

o Labeling: Affix a hazardous waste tag immediately.[1]
o Chemical Name: 5-Methyl-2-phenyl-3-furaldehyde.[1][3][4]
o Hazards: Check "Toxic" and "Irritant".[1]
o Constituents: 100%.[1][5]

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitrates,
permanganates) until pickup by your Environmental Health & Safety (EHS) vendor.
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Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or dissolved samples.
e Segregation: Determine the solvent base.[1]

o If dissolved in Dichloromethane (DCM) or Chloroform: Dispose in Halogenated Organic
Waste.[1]

o If dissolved in Ethanol, Methanol, Ethyl Acetate, or DMSO: Dispose in Non-Halogenated
Organic Waste.

o Compatibility: Ensure the waste container does not contain strong acids (Nitric acid) or
strong bases, as furan rings can undergo exothermic polymerization or ring-opening in
extreme pH conditions.[1]

» Labeling: List all solvents and the approximate concentration of 5-Methyl-2-phenyl-3-
furaldehyde (<5% is typical for reaction mixes).

Protocol C: Empty Container Management

Applicability: Bottles that appear empty but contain residual dust/film.[1]

e Triple Rinse:

o

Add a small volume of compatible solvent (Acetone or Ethanol) to the bottle.[1]

[¢]

Cap and shake well to dissolve residue.[1]

o

Pour the rinsate into the Liquid Organic Waste container.

o

Repeat this process three times.

o Defacing: Cross out the original label or remove it entirely.[1] Mark the bottle as "EMPTY".

o Disposal: Place the clean, dry bottle in the glass recycling or general lab trash, depending on
institutional policy.
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Scientific Context & Rationale (E-E-A-T)
Why Incineration?

The furan ring in 5-Methyl-2-phenyl-3-furaldehyde is an aromatic heterocycle.[1] While not
persistent like PFAS, it is toxic to aquatic life and should not be released into water systems.

e Mechanism: Incineration at high temperatures (>1000°C) ensures the complete oxidation of
the aromatic ring, converting the carbon and hydrogen into CO2z and Hz20.[1]

o Regulatory Code: While this specific compound is not a P-listed or U-listed RCRA waste, it
falls under the "Ignitable” (D001) characteristic if in a flammable solvent, or general "Toxic"
criteria due to its acute toxicity profile.

Chemical Neutralization (Expert Insight)

Note: This is for informational purposes for advanced chemists. Standard disposal is always
preferred over in-lab treatment.

Aldehydes can be oxidized to their corresponding carboxylic acids, which are generally less
reactive and more water-soluble.[1]

o Reaction: Treatment with agueous Potassium Permanganate (KMnOa4) or Sodium
Hypochlorite (Bleach) will oxidize the aldehyde group (-CHO) to a carboxylic acid (-COOH).

[1]

¢ Risk: The furan ring is electron-rich and sensitive to oxidation.[1] Strong oxidizers may
cleave the ring, potentially generating heat. Therefore, in-lab neutralization is not
recommended unless necessary for spill cleanup.

Emergency Spill Response

Scenario: You have dropped a 5g bottle of solid powder on the floor.

o Evacuate & Ventilate: Clear the immediate area.[1] If dust is airborne, allow it to settle for 5-
10 minutes.[1]
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e PPE: Wear nitrile gloves, safety goggles, and a lab coat. If dust is visible, use an N95 dust
mask or half-face respirator.[1]

» Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

e Cleanup:

[¢]

Scoop up the material and the paper towels using a dustpan or card.[1]

[e]

Place all debris into a clear plastic bag.

[e]

Wipe the surface with an ethanol-soaked towel.

(¢]

Place the bag into the Solid Hazardous Waste container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.LY2109761 | C26H27N502 | CID 11655119 - PubChem [pubchem.ncbi.nlm.nih.gov]
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o 2. fishersci.com [fishersci.com]
o 3. fishersci.com [fishersci.com]
o 4. 5-Methyl-2-phenyl-3-furaldehyde, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

e 5. 5-Metil-2-fenil-3-furaldehido, 97 %, Thermo Scientific 250 mg | Buy Online | Thermo
Scientific Maybridge | Fisher Scientific [fishersci.es]

o To cite this document: BenchChem. [5-Methyl-2-phenyl-3-furaldehyde: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127616/docs#5-methyl-2-phenyl-3-furaldehyde-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

